3'-prenylated isoflavanones

3′-Prenylated Isoflavanones are a class of naturally occurring flavonoids characterized by the presence of a prenyl moiety at the 3′ position. These compounds exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Structurally, they belong to the isoflavone family, which includes daidzein and genistein as their non-prenylated counterparts. The prenylation adds a hydrophobic nature to these molecules, potentially enhancing their stability and bioavailability when compared to their non-prenylated analogs. These compounds are found in various plants such as soybeans, red clover, and other legumes, where they play crucial roles in plant defense mechanisms against pathogens. Research on 3′-prenylated isoflavanones has shown promising potential for use in pharmaceutical applications due to their diverse bioactivities. They have been studied for their ability to modulate enzyme activities, inhibit cancer cell proliferation, and influence signaling pathways involved in inflammation and oxidative stress. For laboratory studies or clinical trials, these compounds require careful handling and storage under appropriate conditions to maintain their structural integrity and biological activity.
3'-prenylated isoflavanones
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